2-(3-chlorophenoxy)-N-(6-methoxy-1,3-benzothiazol-2-yl)propanamide

• IUPAC Name: 2-(3-chlorophenoxy)-N-(6-methoxy-1,3-benzothiazol-2-yl)propanamide
• InChI: InChI=1S/C17H15ClN2O3S/c1-10(23-13-5-3-4-11(18)8-13)16(21)20-17-19-14-7-6-12(22-2)9-15(14)24-17/h3-10H,1-2H3,(H,19,20,21)
• InChI Key: RVSXQZCXPLFAJN-UHFFFAOYSA-N
• Canonical SMILES: CC(C(=O)NC1=NC2=C(S1)C=C(C=C2)OC)OC3=CC(=CC=C3)Cl
• Molecular Formula: C17H15ClN2O3S
• Molecular Weight: 362.8 g/mol

Description

2-(3-chlorophenoxy)-N-(6-methoxy-1,3-benzothiazol-2-yl)propanamide is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. This compound is also known as "BTCP" and is a derivative of benzothiazole.

Mechanism of Action

The mechanism of action of 2-(3-chlorophenoxy)-N-(6-methoxy-1,3-benzothiazol-2-yl)propanamide involves the formation of a fluorescent adduct with ROS such as hydrogen peroxide and superoxide. This adduct emits a strong fluorescent signal that can be detected using fluorescence microscopy or spectroscopy.
Biochemical and Physiological Effects:
This compound has been shown to exhibit minimal toxicity and is not known to have any significant biochemical or physiological effects. However, its use as a fluorescent probe can provide valuable information on the levels and distribution of ROS in biological systems.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 2-(3-chlorophenoxy)-N-(6-methoxy-1,3-benzothiazol-2-yl)propanamide as a fluorescent probe is its high sensitivity and selectivity for ROS. It can also be easily incorporated into various biological systems such as cells and tissues. However, one of the limitations of its use is its potential interference with other fluorescent probes and dyes.

Future Directions

There are several potential future directions for the use of 2-(3-chlorophenoxy)-N-(6-methoxy-1,3-benzothiazol-2-yl)propanamide in scientific research. One area of interest is its use in the development of new diagnostic tools for the detection of ROS-related diseases such as cancer and neurodegenerative disorders. Another potential direction is its use in the development of new therapeutic agents that target ROS-mediated signaling pathways. Additionally, further studies are needed to explore the potential interactions and interference of this compound with other fluorescent probes and dyes.
In conclusion, this compound is a chemical compound that has significant potential for applications in scientific research. Its use as a fluorescent probe for the detection of ROS in biological systems has been extensively studied, and there are several potential future directions for its use in the development of new diagnostic tools and therapeutic agents.

Synthesis Methods

The synthesis of 2-(3-chlorophenoxy)-N-(6-methoxy-1,3-benzothiazol-2-yl)propanamide involves the reaction of 2-amino-6-methoxybenzothiazole with 3-chlorophenylacetic acid in the presence of a coupling agent such as N,N'-dicyclohexylcarbodiimide (DCC) and a catalyst such as 4-dimethylaminopyridine (DMAP). The resulting product is then treated with acetic anhydride to form the final compound.

Scientific Research Applications

2-(3-chlorophenoxy)-N-(6-methoxy-1,3-benzothiazol-2-yl)propanamide has been extensively studied for its potential applications in various fields of scientific research. One of the most significant areas of research is its use as a fluorescent probe for the detection of reactive oxygen species (ROS) in biological systems.